Cas no 1807047-28-4 (2-Cyano-4-formyl-6-methylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-4-formyl-6-methylbenzenesulfonyl chloride
• CAS No: 1807047-28-4
• MF: C₉H₆ClNO₃S
• MW: 243.666840076447
• CID: 5004043
• Update Time: 2025-06-14

2-Cyano-4-formyl-6-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-formyl-6-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H6ClNO3S/c1-6-2-7(5-12)3-8(4-11)9(6)15(10,13)14/h2-3,5H,1H3
• InChI Key： ODGDLCJYAFZXNU-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(C=O)=CC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 1.5
• Topological Polar Surface Area: 83.4

Additional information on 2-Cyano-4-formyl-6-methylbenzenesulfonyl chloride

Recent Advances in the Application of 2-Cyano-4-formyl-6-methylbenzenesulfonyl chloride (CAS: 1807047-28-4) in Chemical Biology and Pharmaceutical Research

2-Cyano-4-formyl-6-methylbenzenesulfonyl chloride (CAS: 1807047-28-4) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its reactive sulfonyl chloride group and formyl functionality, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors, fluorescent probes, and targeted drug conjugates, making it a valuable tool in medicinal chemistry and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Cyano-4-formyl-6-methylbenzenesulfonyl chloride as a key building block in the synthesis of covalent inhibitors targeting cysteine proteases. The researchers leveraged the electrophilic nature of the sulfonyl chloride group to achieve selective modification of the active-site cysteine, resulting in potent inhibitors with nanomolar affinity. This approach offers a promising strategy for the development of therapeutics targeting proteases involved in cancer and infectious diseases.

In the field of chemical biology, this compound has been employed as a reactive handle for bioconjugation. A recent publication in Bioconjugate Chemistry (2024) described its application in the site-specific modification of proteins through reaction with nucleophilic amino acid residues. The formyl group present in the molecule provides an additional functionalization site, enabling the construction of bifunctional probes for studying protein-protein interactions. This dual functionality makes 2-Cyano-4-formyl-6-methylbenzenesulfonyl chloride particularly valuable for creating sophisticated molecular tools.

The compound's potential in drug discovery was further highlighted in a 2024 study focusing on targeted cancer therapies. Researchers utilized 2-Cyano-4-formyl-6-methylbenzenesulfonyl chloride to develop antibody-drug conjugates (ADCs) with improved stability and pharmacokinetic properties. The study demonstrated that the unique electronic properties of the cyanobenzene core contributed to enhanced conjugate stability in physiological conditions, addressing a key challenge in ADC development.

Recent synthetic methodology developments have also expanded the utility of this compound. A 2023 report in Organic Letters described a novel one-pot procedure for converting 2-Cyano-4-formyl-6-methylbenzenesulfonyl chloride into various heterocyclic scaffolds, significantly broadening its applications in medicinal chemistry. The methodology enables rapid access to diverse chemical space from this single intermediate, potentially accelerating drug discovery efforts.

From a safety and handling perspective, recent studies have provided important insights into the stability and storage conditions of 2-Cyano-4-formyl-6-methylbenzenesulfonyl chloride. While the compound is generally stable under anhydrous conditions at low temperatures, new data suggests that controlled humidity environments can significantly extend its shelf life. These findings are particularly relevant for industrial-scale applications where compound stability is crucial.

Looking forward, the unique combination of reactivity and functionality in 2-Cyano-4-formyl-6-methylbenzenesulfonyl chloride positions it as a valuable building block for future research in chemical biology and drug discovery. Its applications in covalent inhibitor design, bioconjugation chemistry, and targeted drug delivery systems continue to expand, supported by ongoing methodological developments and improved understanding of its chemical properties.